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Compound of Interest

Compound Name: URB754

Cat. No.: B019394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the personal protective equipment (PPE),

safe handling, and disposal of URB754. The following procedures are designed to ensure the

safety of laboratory personnel and to provide a clear framework for the operational use of this

compound.

Chemical and Physical Properties
URB754 is a synthetic compound that has been investigated for its effects on the

endocannabinoid system.[1] A summary of its key quantitative properties is provided in the

table below for easy reference.
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Property Value

CAS Number 86672-58-4[2][3][4][5]

Molecular Formula C₁₆H₁₄N₂O₂[1][6]

Molecular Weight 266.3 g/mol [6]

Appearance Crystalline solid[7]

Purity ≥98%

Solubility DMSO: ~10 mg/mL, DMF: ~20 mg/mL[7]

Storage Temperature -20°C (as a solid)[2][7]

Stability ≥ 4 years (when stored at -20°C)[2][7]

Hazard Identification and Personal Protective
Equipment
URB754 should be handled with care, treating it as a potentially hazardous substance. The

available safety data sheet (SDS) indicates the following hazards:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[3]

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting

effects.[3]

It is crucial to use appropriate Personal Protective Equipment (PPE) to minimize exposure and

ensure personal safety.

Recommended PPE
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Equipment Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Skin and Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential for maintaining the integrity of

URB754 and ensuring a safe laboratory environment.

Handling Procedures
Preparation: Before handling, ensure that the work area is clean and that all necessary PPE

is readily available. It is recommended to work in a chemical fume hood to minimize

inhalation exposure.

Weighing: When weighing the solid compound, do so in a ventilated enclosure to control

dust.

Solution Preparation: To prepare a stock solution, dissolve URB754 in a suitable solvent

such as DMSO or dimethyl formamide (DMF).[7] It is recommended to purge the solvent with

an inert gas before adding the compound to enhance stability.[7] For higher solubility, the

tube can be warmed to 37°C and sonicated.

Use: When using solutions of URB754, avoid direct contact with skin and eyes. Use

appropriate laboratory equipment for all transfers and dilutions.

After Handling: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[7]

Storage Procedures
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Solid Form: Store URB754 as a crystalline solid in a tightly sealed container at -20°C.[2][7]

In Solution: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -20°C.[4][8] Under these conditions, solutions are generally stable for up to one

month.[4][8]

Disposal Plan
Proper disposal of URB754 and its waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: Collect any solid URB754 waste, including empty containers and contaminated

consumables (e.g., weigh boats, pipette tips), in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect all liquid waste containing URB754, including unused solutions and

rinsates, in a separate, sealed, and clearly labeled hazardous waste container. The container

should be compatible with the solvent used (e.g., a polyethylene container for DMSO or DMF

solutions).

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste stream.

Disposal Procedure
Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full

chemical name "URB754," and the associated hazards (e.g., "Toxic," "Harmful if Swallowed,"

"Hazardous to the Aquatic Environment").

Storage of Waste: Store hazardous waste containers in a designated satellite accumulation

area, away from incompatible materials.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures and to schedule a waste pickup.
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Spill Cleanup: In the event of a spill, immediately alert others in the area. Wearing

appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealed container for hazardous waste disposal.

Decontaminate the spill area with an appropriate solvent and then wash with soap and water.

Experimental Protocols
URB754 has been studied as an inhibitor of monoacylglycerol lipase (MAGL), an enzyme

involved in the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG).[2] However,

it is important to note that some studies suggest the MAGL inhibitory activity of commercial

preparations of URB754 may be attributable to a bis(methylthio)mercurane impurity.[2]

Monoacylglycerol Lipase (MAGL) Inhibition Assay
The following is a general protocol for assessing the inhibitory activity of a compound on

MAGL, which can be adapted for use with URB754.

Materials:

Human recombinant MAGL

Assay Buffer (e.g., 10 mM Tris-HCl, pH 7.2, containing 1 mM EDTA)

MAGL Substrate (e.g., 4-nitrophenyl acetate)

URB754 stock solution (in DMSO or DMF)

96-well microplate

Microplate reader

Procedure:

Prepare Reagents: Dilute the MAGL enzyme and substrate in the assay buffer to the desired

working concentrations.

Set up the Assay Plate:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b019394?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2867454/
https://www.benchchem.com/product/b019394?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2867454/
https://www.benchchem.com/product/b019394?utm_src=pdf-body
https://www.benchchem.com/product/b019394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


100% Initial Activity Wells: Add 150 µL of assay buffer, 10 µL of diluted MAGL enzyme,

and 10 µL of the solvent used for the inhibitor.

Inhibitor Wells: Add 150 µL of assay buffer, 10 µL of diluted MAGL enzyme, and 10 µL of

the URB754 solution at various concentrations.

Background Wells: Add 160 µL of assay buffer and 10 µL of the solvent.

Initiate the Reaction: Add 10 µL of the MAGL substrate to all wells.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 10-20 minutes).

Measurement: Read the absorbance at the appropriate wavelength for the substrate used

(e.g., 405-415 nm for 4-nitrophenyl acetate).

Data Analysis: Subtract the background absorbance from all readings. Calculate the percent

inhibition for each concentration of URB754 relative to the 100% initial activity wells.

Determine the IC₅₀ value.

Visualizations
Endocannabinoid Signaling Pathway
The following diagram illustrates the role of monoacylglycerol lipase (MAGL) in the

endocannabinoid signaling pathway. MAGL is responsible for the degradation of the

endocannabinoid 2-arachidonoylglycerol (2-AG) in the presynaptic neuron, thus terminating its

signaling. Inhibition of MAGL, as has been proposed for URB754, would lead to an

accumulation of 2-AG and enhanced cannabinoid receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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